7-Chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-pyrido(3,2-b)-1,4-diazepin-2-one 4-oxide

• CAS No.: 42785-23-9
• Molecular Formula: C14H9Cl2N3O2
• Molecular Weight: 322.1 g/mol
• IUPAC Name: 7-chloro-5-(2-chlorophenyl)-1H-pyrido[2,3-b][1,4]diazepine-2,4-dione
• InChI: InChI=1S/C14H9Cl2N3O2/c15-8-3-1-2-4-10(8)19-13(21)7-12(20)17-9-5-6-11(16)18-14(9)19/h1-6H,7H2,(H,17,20)
• InChI Key: ABFSJKJZYUNTMF-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(N=C(C=C2)Cl)N(C1=O)C3=CC=CC=C3Cl

Description

7-Chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-pyrido[3,2-b]-1,4-diazepin-2-one 4-oxide (CAS 2955-37-5, EC 220-974-2) is a pyrido-diazepine derivative with a molecular formula of C₁₅H₁₀Cl₂N₂O₂ and a molecular weight of 321.16 g/mol . Its structure features:

• A pyrido[3,2-b]diazepine core fused with a benzene ring.
• Two chlorine substituents at positions 7 (pyridine ring) and 2' (phenyl ring).
• An N-oxide group at position 4 of the diazepine ring.

Physicochemical Properties (from ):

• Density: 1.47 g/cm³
• Boiling point: 476.5°C at 760 mmHg
• Vapor pressure: 6.91 × 10⁻¹⁰ mmHg (25°C)
• Refractive index: 1.678

This compound is structurally distinct from classical 1,4-benzodiazepines due to its pyridine ring substitution and N-oxide modification, which influence its pharmacokinetic and pharmacodynamic profiles .

Preparation Methods

Synthetic Routes and Reaction Conditions

2,2’-Azobis(2-methylpropionitrile) is synthesized through the reaction of acetone cyanohydrin with hydrazine hydrate. The reaction typically occurs under controlled temperature conditions to ensure the formation of the desired product. The reaction can be represented as follows:

$$\text{CH}_3\text{C}(\text{CN})\text{OH} + \text{N}_2\text{H}_4 \rightarrow \text{CH}_3\text{C}(\text{CN})\text{N}_2\text{H}_2 + \text{H}_2\text{O}$$CH3​C(CN)OH+N2​H4​→CH3​C(CN)N2​H2​+H2​O

Industrial Production Methods

In industrial settings, the production of 2,2’-Azobis(2-methylpropionitrile) involves large-scale synthesis using similar reaction conditions. The process is optimized for high yield and purity, often involving purification steps such as recrystallization to obtain the final product.

Chemical Reactions Analysis

Chemical Reactivity

The chemical reactivity of 7-Chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-pyrido(3,2-b)-1,4-diazepin-2-one 4-oxide can be explored through various reactions:

• Oxidation Reactions : Oxidizing agents like hydrogen peroxide can facilitate oxidation reactions. The compound's decomposition typically occurs at elevated temperatures in the presence of solvents such as toluene or benzene.

• Interactions with Sulfides and Hydrazides : Reactions involving sulfides and hydrazides are common in synthesizing related compounds. These reactions often involve the use of phosphorous pentasulfide to yield thiones, which are then further modified .

Chemical Reactivity Table

Reaction Type	Reagents	Conditions	Products
Oxidation	Hydrogen peroxide	Elevated temperatures, organic solvents	Oxidized derivatives
Sulfide reactions	Phosphorous pentasulfide	Inert organic solvents (e.g., pyridine)	Thiones

Stability and Decomposition

The stability of 7-Chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-pyrido(3,2-b)-1,4-diazepin-2-one 4-oxide is influenced by its chemical structure and environmental conditions. The compound decomposes at temperatures around 60–80°C in the presence of solvents like toluene or benzene.

Analytical Techniques

For the analysis and purification of 7-Chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-pyrido(3,2-b)-1,4-diazepin-2-one 4-oxide , reverse-phase high-performance liquid chromatography (HPLC) methods are commonly used. These methods involve mobile phases containing acetonitrile, water, and phosphoric acid (or formic acid for mass spectrometry compatibility) .

HPLC Conditions

Parameter	Value/Description
Column	Newcrom R1 reverse-phase column
Mobile Phase	Acetonitrile, water, phosphoric acid (or formic acid)
Particle Size	3 µm for fast UPLC applications

Biological Activity Table

Biological Target	Effect	Potential Application
GABA receptors	Modulation	Anxiolytic effects
Central nervous system	Neurotransmitter modulation	Sedative effects

Scientific Research Applications

Pharmacological Applications

The compound has been studied for its potential therapeutic effects, particularly in the field of anxiolytics and sedatives. Its structural similarities to benzodiazepines suggest it may exhibit similar pharmacological activities.

Anxiolytic Properties

Research indicates that compounds within the benzodiazepine class, including derivatives like 7-Chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-pyrido(3,2-b)-1,4-diazepin-2-one 4-oxide, can function as anxiolytics. These compounds are known to enhance the effect of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor, leading to sedative and anxiolytic effects .

Antifungal Activity

Studies have shown that related compounds demonstrate antifungal properties against various pathogens. The presence of specific substituents in the phenyl ring can enhance biological activity against fungi such as Alternaria and Botrytis, indicating potential for further exploration in antifungal drug development .

Analytical Applications

The analytical methodologies for studying 7-Chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-pyrido(3,2-b)-1,4-diazepin-2-one 4-oxide are crucial for its characterization and quality control in pharmaceutical formulations.

High-Performance Liquid Chromatography (HPLC)

A notable application involves the use of reverse-phase HPLC for the analysis and purification of this compound. The method utilizes a mobile phase composed of acetonitrile and water with phosphoric acid or formic acid for mass spectrometry compatibility. This technique is effective for isolating impurities and assessing pharmacokinetics .

Parameter	Details
Mobile Phase	Acetonitrile/Water/Phosphoric Acid
Column Type	Newcrom R1 HPLC Column
Application	Isolation of impurities
Compatibility	Mass-Spec applications

Case Study 1: Pharmacokinetics

A study examined the pharmacokinetic profile of related benzodiazepine derivatives in animal models. Following administration, metabolites were identified through mass spectrometry, demonstrating the compound's metabolic pathways and potential therapeutic effectiveness .

Case Study 2: Antifungal Efficacy

In vitro assays were conducted to evaluate the antifungal activity of various substituted derivatives against fungal strains. Results indicated that specific modifications enhanced efficacy compared to standard antifungal agents .

Mechanism of Action

The mechanism of action of 2,2’-Azobis(2-methylpropionitrile) involves the generation of free radicals upon thermal decomposition. These radicals initiate polymerization by reacting with monomers, leading to the formation of polymer chains. The molecular targets include the double bonds in monomers, which are susceptible to radical attack, resulting in chain propagation and polymer growth.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Lorazepam (7-Chloro-5-(2-chlorophenyl)-1,3-dihydro-3-hydroxy-2H-1,4-benzodiazepin-2-one)

• Key Differences :
  • Substituents : Lorazepam has a hydroxyl group at position 3 instead of an N-oxide at position 4.
  • Core Structure : Benzodiazepine (benzene fused to diazepine) vs. pyrido-diazepine in the target compound.
  • Pharmacology : Lorazepam exhibits potent anxiolytic and sedative effects via GABA-A receptor modulation . The N-oxide in the target compound may alter receptor binding kinetics or metabolic stability.
  • Clinical Efficacy : A double-blind study found chlordesmethyldiazepam (structurally similar to the target compound) to be more effective than lorazepam in reducing anxiety symptoms, suggesting structural modifications impact therapeutic outcomes .

Delorazepam (7-Chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one)

• Key Differences :
  • Lacks both the hydroxyl group (position 3) and N-oxide (position 4).
  • Metabolism : Delorazepam is a long-acting benzodiazepine, whereas the N-oxide in the target compound may enhance solubility or reduce half-life .

Lormetazepam (7-Chloro-5-(2-chlorophenyl)-1,3-dihydro-3-hydroxy-1-methyl-2H-1,4-benzodiazepin-2-one)

• Key Differences: Contains a methyl group at position 1 and a hydroxyl group at position 3.

Pyrido-Diazepine Analogues

• Example : 7-Chloro-5-(2-chlorophenyl)-1,3-dihydro-3-hydroxy-2H-pyrido[3,2-e]-1,4-diazepin-2-one (CAS 42863-81-0) :
  • Differs by a hydroxyl group at position 3 instead of the N-oxide.
  • This substitution likely reduces metabolic oxidation susceptibility compared to the target compound.

Structural and Pharmacological Comparison Table

Compound Name	Core Structure	Substituents (Positions)	Molecular Formula	Key Pharmacological Features
Target Compound	Pyrido-diazepine	Cl (7, 2'), N-oxide (4)	C₁₅H₁₀Cl₂N₂O₂	Potential enhanced solubility
Lorazepam	Benzodiazepine	Cl (7, 2'), OH (3)	C₁₅H₁₀Cl₂N₂O₂	High GABA-A receptor occupancy
Delorazepam	Benzodiazepine	Cl (7, 2')	C₁₅H₁₀Cl₂N₂O	Long-acting metabolite
Lormetazepam	Benzodiazepine	Cl (7, 2'), OH (3), CH₃ (1)	C₁₆H₁₂Cl₂N₂O₂	Increased lipophilicity
3-Hydroxy Pyrido-diazepine Analogue	Pyrido-diazepine	Cl (7, 2'), OH (3)	C₁₄H₉Cl₂N₃O₂	Altered metabolic pathways

Research Findings and Clinical Implications

• Metabolic Stability : N-oxides are often metabolites of tertiary amines; the target compound’s pre-formed N-oxide might bypass hepatic oxidation, improving pharmacokinetic predictability .
• Clinical Relevance: Structural modifications in pyrido-diazepines could lead to novel anxiolytics with fewer side effects, as seen in the superior efficacy of chlordesmethyldiazepam over lorazepam .

Biological Activity

7-Chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-pyrido(3,2-b)-1,4-diazepin-2-one 4-oxide is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C14H9Cl2N3O
• Molecular Weight : 322.15 g/mol
• CAS Number : 57059-34-4

Biological Activity Overview

The compound exhibits a range of biological activities, including antimicrobial, antifungal, and potential anticancer properties. Its efficacy is often attributed to its ability to interact with various biological targets.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of this compound against various bacterial strains. The minimum inhibitory concentration (MIC) values indicate significant activity against pathogens such as Escherichia coli and Staphylococcus aureus.

Pathogen	MIC (µg/mL)	Reference
E. coli	32
S. aureus	16
Klebsiella pneumoniae	12.5

Antifungal Activity

The compound also demonstrates antifungal activity against various fungi, particularly those affecting crops and human health. Notable findings include:

Fungal Strain	MIC (µg/mL)	Reference
Candida albicans	25
Aspergillus niger	20

The biological activity of 7-Chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-pyrido(3,2-b)-1,4-diazepin-2-one 4-oxide can be attributed to several mechanisms:

• Inhibition of Enzyme Activity : The compound may inhibit key enzymes involved in the metabolic pathways of bacteria and fungi.
• Disruption of Membrane Integrity : By integrating into microbial membranes, it can compromise their integrity, leading to cell death.
• Interference with Nucleic Acid Synthesis : It may also affect DNA or RNA synthesis in pathogens.

Case Studies and Research Findings

Several studies have explored the efficacy and mechanisms of this compound:

• Antifungal Efficacy Study : A study published in MDPI demonstrated that derivatives of this compound showed enhanced antifungal activity compared to standard treatments like ketoconazole .
• Antimicrobial Spectrum Analysis : Research indicated that this compound exhibits a broad spectrum of activity against both Gram-positive and Gram-negative bacteria .
• Cytotoxicity Tests : In vitro tests have shown that the compound has selective cytotoxicity against cancer cell lines while sparing normal cells, indicating potential for anticancer applications .

Q & A

Basic: What are the key structural features and IUPAC nomenclature of this compound?

The compound’s IUPAC name is 7-Chloro-5-(2-chlorophenyl)-1,3-dihydro-2H-pyrido(3,2-b)-1,4-diazepin-2-one 4-oxide , with molecular formula C₁₅H₁₀Cl₂N₂O₂ (MW: 321.16 g/mol, CAS 2955-37-5). Its structure includes:

• A pyrido-diazepinone core with two chlorine substituents (at positions 7 and 2-chlorophenyl).
• An N-oxide group at position 4, influencing electronic properties and reactivity .

Basic: What synthetic methodologies are reported for this compound?

A common approach involves:

Core Formation : Cyclocondensation of 2-chlorobenzoyl chloride with aminopyridine derivatives under basic conditions (e.g., triethylamine) to form the diazepinone scaffold.

Oxidation : Controlled oxidation at position 4 using hydrogen peroxide or peracetic acid to introduce the N-oxide group.

Purification : Recrystallization from ethanol or chromatography (silica gel, ethyl acetate/hexane) .

Basic: What analytical techniques are critical for characterizing this compound?

• NMR Spectroscopy : ¹H/¹³C NMR to confirm substitution patterns and N-oxide formation (e.g., δ ~8.5 ppm for aromatic protons) .
• Mass Spectrometry : HRMS (ESI) to verify molecular ion peaks (e.g., [M+H]⁺ at m/z 321.05) .
• HPLC : Purity assessment using C18 columns and UV detection (λ = 254 nm) .

Advanced: How can computational methods elucidate reaction mechanisms for its synthesis?

• Quantum Chemical Calculations : Density Functional Theory (DFT) optimizes transition states for cyclocondensation and oxidation steps.
• Reaction Path Search : Tools like GRRM or IRC analyze energy barriers, identifying rate-limiting steps (e.g., N-oxide formation) .
• Example : ICReDD’s workflow integrates computational predictions with experimental validation to reduce trial-and-error approaches .

Advanced: How to resolve contradictions in reported synthetic yields?

Discrepancies in yields (e.g., 40–70%) may arise from:

• Reagent Purity : Impurities in 2-chlorobenzoyl chloride affecting cyclization.
• Oxidation Conditions : Variations in peroxide concentration or reaction time.
• Resolution : Systematic Design of Experiments (DoE) to isolate critical variables. El-Sayed et al. (2002) demonstrated yield optimization via stepwise temperature control .

Advanced: What strategies are used to design novel derivatives with enhanced bioactivity?

• Substituent Effects : Introducing electron-withdrawing groups (e.g., -CF₃) at position 5 to modulate receptor binding.
• Scaffold Hybridization : Fusion with pyrazolo-pyridines (e.g., Compound 8h in ) to improve solubility .
• In Silico Screening : Molecular docking (AutoDock Vina) predicts interactions with GABA-A receptors, guiding synthetic prioritization .

Advanced: How can green chemistry principles be applied to its synthesis?

• Solvent Selection : Replace dichloromethane with cyclopentyl methyl ether (CPME) for reduced toxicity.
• Catalysis : Use BiCl₃ as a Lewis acid to enhance cyclization efficiency (reported by Abdel-Fateh et al., 2008) .
• Flow Chemistry : Continuous reactors minimize waste and improve oxidation control .

Advanced: What are the challenges in studying its receptor interactions?

• Radioligand Assays : Competitive binding studies (³H-flunitrazepam) require high-purity compound to avoid false signals.
• Metabolic Stability : Cytochrome P450 inhibition assays (e.g., CYP3A4) must account for N-oxide reduction in vivo. Kos et al. (2015) highlighted metabolite interference in benzodiazepine analogs .

Advanced: How can AI-driven platforms optimize its synthesis?

• Machine Learning (ML) : Train models on historical reaction data (e.g., USPTO databases) to predict optimal conditions.
• Automated Feedback : Systems like ChemOS integrate real-time HPLC/MS data to adjust reaction parameters .
• Case Study : Chong & Sullivan (2007) used AI to repurpose similar compounds for antimalarial activity, suggesting cross-applicability .

Advanced: What industrial-scale purification challenges exist?

• Crystallization Issues : Polymorphism risks due to N-oxide hygroscopicity.
• Chromatography Costs : Scaling silica gel columns is impractical; switch to centrifugal partition chromatography (CPC) .
• Regulatory Compliance : Ensure residual solvents meet ICH Q3C guidelines (e.g., ethanol ≤5,000 ppm) .